3-Bromo-5-ethoxy-4-methoxybenzonitrile

• IUPAC Name: 3-bromo-5-ethoxy-4-methoxybenzonitrile
• InChI: InChI=1S/C10H10BrNO2/c1-3-14-9-5-7(6-12)4-8(11)10(9)13-2/h4-5H,3H2,1-2H3
• InChI Key: CFCAZYRKZVCXAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C#N)Br)OC
• Molecular Formula: C10H10BrNO2
• DSSTOX Substance ID: DTXSID00404009
• Molecular Weight: 256.10 g/mol
• CAS No.: 515831-52-4

Description

3-Bromo-5-ethoxy-4-methoxybenzonitrile is a useful research compound. Its molecular formula is C10H10BrNO2 and its molecular weight is 256.1 g/mol. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Nonlinear Optical Properties

• "3-Bromo-5-ethoxy-4-methoxybenzonitrile" has been studied for its spectroscopic properties using Density Functional Theory (DFT). These studies involve predicting geometrical parameters and analyzing FT-IR and FT-Raman spectra. Furthermore, this compound exhibits potential in nonlinear optical applications, particularly in frequency doubling and Second Harmonic Generation (SHG) (Kumar & Raman, 2017).

Herbicide Resistance and Biotransformation

• Research has explored the role of similar compounds in herbicide resistance. For instance, transgenic plants expressing a bacterial detoxification gene for bromoxynil (a related compound) showed resistance to this herbicide. This research opens avenues for developing herbicide-resistant crops using genetic modification (Stalker, Mcbride, & Malyj, 1988).
• Biotransformation studies of bromoxynil under various environmental conditions have also been conducted. These studies are crucial for understanding the environmental degradation pathways of such compounds (Knight, Berman, & Häggblom, 2003).

Antimicrobial Activity

• Derivatives of similar compounds have been synthesized and tested for their antimicrobial activities. This research is significant for the development of new antimicrobial agents (Gadaginamath & Patil, 2002).

Pharmaceutical Applications

• The synthesis and pharmaceutical applications of compounds derived from "this compound" have been explored. For example, the synthesis of Apremilast, which involves a derivative of this compound, is noteworthy in the context of treating certain inflammatory conditions (Shan, Weizheng, & Bai-nian, 2015).

Photophysical and Photochemical Properties

• Studies have also been conducted on the photochemical behavior of similar compounds. These investigations are important for understanding the environmental impact and degradation pathways of these chemicals (Bououden, Halladja, Sleiman, Leremboure, & Richard, 2018).